Cas no 1270475-11-0 (2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1270475-11-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD18704567
• CID: 5582894
• PubChem ID: 82608024
• Update Time: 2025-06-08

2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-CHLORO-2-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-4-chloro-2-methoxy-
• 2-Amino-2-(4-chloro-2-methoxyphenyl)ethanol
• EN300-1985622
• 1270475-11-0
• 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol

• MDL： MFCD18704567
• Inchi： 1S/C9H12ClNO2/c1-13-9-4-6(10)2-3-7(9)8(11)5-12/h2-4,8,12H,5,11H2,1H3
• InChI Key： LDQXBBXUWXPXFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(CO)N

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol (CAS No. 1270475-11-0): Properties, Applications, and Industry Insights

2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol, identified by its CAS number 1270475-11-0, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This amino alcohol derivative features a unique molecular structure combining a chloro-substituted aromatic ring with a methoxy group and an ethanolamine backbone. Its structural complexity makes it valuable for drug discovery, particularly in designing chiral intermediates for bioactive molecules.

Recent studies highlight the compound's potential in developing central nervous system (CNS) therapeutics, aligning with growing interest in neuropharmacology and precision medicine. Researchers are investigating its role as a building block for G-protein coupled receptor (GPCR) modulators, a hot topic in drug development circles. The presence of both amino and hydroxyl functional groups enables diverse chemical modifications, making it adaptable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 1270475-11-0 demonstrates interesting stereochemical properties due to its chiral center. This characteristic is particularly valuable for creating enantiomerically pure compounds, addressing the pharmaceutical industry's demand for single-isomer drugs. Analytical techniques like HPLC and chiral chromatography are frequently employed to characterize this compound, reflecting current trends in analytical method development.

The compound's physicochemical properties—including its solubility profile and logP value—make it suitable for medicinal chemistry optimization. These attributes are frequently searched by researchers working on bioavailability enhancement strategies. Its 4-chloro-2-methoxyphenyl moiety contributes to lipophilicity, while the polar hydroxyl group improves water solubility, creating a balanced drug-like molecule profile.

In material science applications, 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol serves as a precursor for functionalized polymers and ligand systems. Its ability to form coordination complexes with metals is being explored for catalysis applications, coinciding with industry focus on green chemistry and sustainable synthesis. The methoxy group's electron-donating properties influence the compound's electronic characteristics, relevant for designing advanced materials.

Quality control of CAS 1270475-11-0 requires stringent spectroscopic characterization, including NMR, mass spectrometry, and FTIR analysis. These techniques verify the compound's structural integrity and purity—critical parameters for research applications. Recent advancements in spectral databases and cheminformatics tools have improved the compound's identification and characterization processes.

The safety profile of 2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol follows standard laboratory handling protocols for amino alcohols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling, reflecting current laboratory safety standards and risk assessment practices.

Market analysis indicates growing demand for specialty chemicals like 1270475-11-0, driven by expanding pharmaceutical R&D and contract manufacturing activities. The compound's supply chain considerations include custom synthesis options and scale-up challenges—topics frequently discussed in process chemistry forums.

Future research directions for this compound may explore its biological activity screening and potential as a molecular scaffold in combinatorial chemistry. The integration of machine learning in compound property prediction could further unlock its potential applications, aligning with digital chemistry trends.